Cas no 95037-35-7 (2-(2,6-Dichloro-4-pyridyl)-2-propanol)

• Product Name: 2-(2,6-Dichloro-4-pyridyl)-2-propanol
• CAS No: 95037-35-7
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• MDL: MFCD18375241
• CID: 1005247
• PubChem ID: 13339639
• Update Time: 2025-05-21

2-(2,6-Dichloro-4-pyridyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichloropyridin-4-yl)propan-2-ol
• 2-(2,6-Dichloro-4-pyridinyl)-2-propanol
• 2-(2,6-Dichloro-4-pyridyl)-2-propanol
• 5175AJ
• TRA0069515
• FCH1367625
• SY008590
• AX8268496
• AKOS022183131
• EN300-1967355
• 2,6-Dichloro-,-dimethyl-4-pyridinemethanol
• 2,6-Dichloro-alpha,alpha-dimethyl-4-pyridinemethanol
• VDA03735
• 2-(2 pound not6-Dichloro-4-pyridyl)-2-propanol
• 95037-35-7
• SCHEMBL11070977
• FT-0726510
• MFCD18375241
• A859215
• AS-32108
• DB-020681

• MDL： MFCD18375241
• Inchi： 1S/C8H9Cl2NO/c1-8(2,12)5-3-6(9)11-7(10)4-5/h3-4,12H,1-2H3
• InChI Key： LBBHWFKUZYUWNB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C)(C)O

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(2,6-Dichloro-4-pyridyl)-2-propanol

Introduction to 2-(2,6-Dichloro-4-pyridyl)-2-propanol (CAS No. 95037-35-7)

2-(2,6-Dichloro-4-pyridyl)-2-propanol (CAS No. 95037-35-7) is a chemical compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. The pyridine ring in the molecule is substituted with two chlorine atoms at the 2 and 6 positions, while the hydroxyl group (-OH) is attached to the 4-position of the pyridine ring via a propanol chain. This specific substitution pattern contributes to its distinct chemical reactivity and biological activity.

The synthesis of 2-(2,6-Dichloro-4-pyridyl)-2-propanol involves a series of well-established organic reactions. Typically, the starting material is a pyridine derivative with appropriate substituents. The introduction of chlorine atoms at the 2 and 6 positions can be achieved through electrophilic substitution reactions using chlorine gas or other chlorinating agents under controlled conditions. The hydroxyl group is introduced via nucleophilic substitution or oxidation reactions, depending on the specific pathway chosen. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemistry.

One of the most notable applications of 2-(2,6-Dichloro-4-pyridyl)-2-propanol is in the development of agrochemicals. The compound has been investigated for its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Studies have shown that this compound can effectively target specific pathways without causing significant harm to non-target organisms, making it a promising candidate for eco-friendly pest control solutions.

In the pharmaceutical industry, 2-(2,6-Dichloro-4-pyridyl)-2-propanol has been explored as a lead compound for drug development. Its structure allows for various functional group modifications, enabling researchers to design molecules with enhanced bioavailability and efficacy. Recent research has focused on its potential as an anti-inflammatory agent or an inhibitor of certain kinases involved in cancer progression. These findings highlight the compound's versatility and its potential to contribute to innovative therapeutic strategies.

The environmental impact of 2-(2,6-Dichloro-4-pyridyl)-2-propanol has also been a topic of interest. Studies have examined its biodegradation pathways and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to monitor its presence in environmental samples and assess its persistence in different conditions.

From a structural perspective, the pyridine ring in 2-(2,6-Dichloro-4-pyridyl)-2-propanol plays a crucial role in determining its chemical properties. The electron-withdrawing effect of the chlorine atoms increases the ring's reactivity toward nucleophilic attacks, making it an attractive substrate for various organic transformations. The hydroxyl group introduces additional functionality, enabling the compound to participate in hydrogen bonding and other intermolecular interactions that are essential for its biological activity.

The latest research on CAS No. 95037-35-7 has focused on its role as a building block for more complex molecules. By incorporating this compound into larger frameworks, scientists aim to develop materials with tailored properties for applications in electronics, catalysis, and drug delivery systems. For instance, recent studies have explored its use as a ligand in metalloorganic frameworks (MOFs), where it contributes to the formation of porous structures with high surface areas.

In conclusion, 2-(2,6-Dichloro-4-pyridyl)-2-propanol (CAS No. 95037-35-7) is a multifaceted compound with significant potential across various industries. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in chemistry and related fields. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic research and industrial production.